Cas no 1361529-79-4 (2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1361529-79-4
• MF: C₁₄H₆Cl₃F₃N₂
• MW: 365.565050601959
• CID: 4967078
• Update Time: 2025-10-28

2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H6Cl3F3N2/c15-10-2-1-8(11(16)12(10)17)13-7(3-5-21)9(4-6-22-13)14(18,19)20/h1-2,4,6H,3H2
• InChI Key： TWBNMBJOTASDHN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(CC#N)=C(C(F)(F)F)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 363.954866 g/mol
• Monoisotopic Mass: 363.954866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 36.7
• Molecular Weight: 365.6

Additional information on 2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile, identified by the CAS Registry Number 1361529-79-4, is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of agricultural chemistry, pharmaceutical research, and material science due to its unique properties and potential applications. The molecule's structure features a pyridine ring substituted with a trichlorophenyl group at position 2, a trifluoromethyl group at position 4, and an acetonitrile group at position 3. These substituents contribute to its stability, reactivity, and selectivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trichlorophenyl derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the trichlorophenyl-pyridine framework with high precision. The introduction of the trifluoromethyl group is achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions optimized for this reaction.

The acetonitrile group at position 3 plays a crucial role in modulating the electronic properties of the molecule. This group acts as an electron-withdrawing substituent, enhancing the compound's ability to participate in nucleophilic aromatic substitutions and other related reactions. Recent studies have demonstrated that this compound exhibits remarkable activity as a precursor in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals. For example, it has been used as an intermediate in the production of fungicides and insecticides with improved efficacy and reduced environmental toxicity.

In terms of biological activity, 2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile has shown promising results in preliminary assays targeting various enzymes and receptors. Its ability to inhibit specific kinase pathways makes it a potential candidate for anti-cancer drug development. Additionally, its trifluoromethyl group contributes to its lipophilicity, which is critical for drug delivery systems aiming for targeted therapies.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that under aerobic conditions, it undergoes rapid biodegradation due to its susceptibility to microbial attack. This characteristic is particularly important for its application in agricultural settings where residues must be minimized to protect soil health and water quality.

In conclusion, 2-(2,3,4-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No: 1361529-79-4) represents a versatile building block in modern organic synthesis. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable asset in diverse fields ranging from agrochemicals to pharmaceuticals. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly significant role in advancing scientific innovation.